
Application Notes and Protocols for GR 125743
in In Vivo Animal Studies

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GR 125743

Cat. No.: B1672115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GR 125743 is a potent and selective antagonist of the serotonin 5-HT1B and 5-HT1D

receptors. These receptors are implicated in a variety of physiological and pathological

processes, including neurotransmitter release, anxiety, and aggression. As such, GR 125743 is

a valuable pharmacological tool for investigating the role of 5-HT1B/1D receptors in preclinical

animal models. These application notes provide a summary of reported in vivo dosages,

detailed experimental protocols, and an overview of the relevant signaling pathways to guide

researchers in their study design.

Data Presentation: Quantitative Summary of In Vivo
Dosages
The following table summarizes the reported dosages of GR 125743 and the related 5-

HT1B/1D receptor antagonist, GR 127935, in various animal models. It is important to note that

optimal dosage can vary depending on the specific animal strain, age, sex, and the

experimental paradigm. Therefore, pilot studies are recommended to determine the most

effective dose for a particular research question.
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Compound
Animal
Model

Dosage
Range

Administrat
ion Route

Observed
Effect

Reference

GR 125743 Guinea Pig 0.3 mg/kg
Intraperitonea

l (i.p.)

Significant

decrease in

extracellular

5-HT in the

frontal cortex.

[1]

GR 127935 Rat
1 and 5

mg/kg

Intravenous

(i.v.)

Investigated

in

combination

with an SSRI

to study 5-HT

release.

[2]

GR 127935 Mouse 0.056 mg/kg Not specified

Used to block

the effects of

a 5-HT1B

receptor

agonist on

extracellular

5-HT levels.

Signaling Pathway
GR 125743 acts as an antagonist at 5-HT1B and 5-HT1D receptors, which are G-protein

coupled receptors (GPCRs) negatively coupled to adenylyl cyclase through the Gαi/o subunit.

Antagonism by GR 125743 blocks the downstream effects of agonist binding, thereby

preventing the inhibition of neurotransmitter release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1672115?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/16125893/
https://pubmed.ncbi.nlm.nih.gov/16125893/
https://pubmed.ncbi.nlm.nih.gov/9222551/
https://pubmed.ncbi.nlm.nih.gov/9222551/
https://pubmed.ncbi.nlm.nih.gov/9222551/
https://www.benchchem.com/product/b1672115#gr-125743-dosage-for-in-vivo-animal-studies
https://www.benchchem.com/product/b1672115#gr-125743-dosage-for-in-vivo-animal-studies
https://www.benchchem.com/product/b1672115#gr-125743-dosage-for-in-vivo-animal-studies
https://www.benchchem.com/product/b1672115#gr-125743-dosage-for-in-vivo-animal-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672115?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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